Cas no 128631-95-8 (Benzene,1-(1-ethylpropoxy)-4-[[4-(1-methylethoxy)phenyl]methoxy]-)
128631-95-8 structure
Product Name:Benzene,1-(1-ethylpropoxy)-4-[[4-(1-methylethoxy)phenyl]methoxy]-
CAS No:128631-95-8
MF:C21H28O3
MW:328.445226669312
CID:225017
PubChem ID:182925
Update Time:2025-04-19
Benzene,1-(1-ethylpropoxy)-4-[[4-(1-methylethoxy)phenyl]methoxy]- Chemical and Physical Properties
Names and Identifiers
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- Benzene,1-(1-ethylpropoxy)-4-[[4-(1-methylethoxy)phenyl]methoxy]-
- 1-pentan-3-yloxy-4-[(4-propan-2-yloxyphenyl)methoxy]benzene
- DTXSID10155959
- 128631-95-8
- 1-Pentan-3-yloxy-4-((4-propan-2-yloxyphenyl)methoxy)benzene
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- Inchi: 1S/C21H28O3/c1-5-18(6-2)24-21-13-11-19(12-14-21)22-15-17-7-9-20(10-8-17)23-16(3)4/h7-14,16,18H,5-6,15H2,1-4H3
- InChI Key: QQJJZEHBVYTPKE-UHFFFAOYSA-N
- SMILES: O(C1C=CC(=CC=1)OCC1C=CC(=CC=1)OC(C)C)C(CC)CC
Computed Properties
- Exact Mass: 328.20394
- Monoisotopic Mass: 328.20384475g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 24
- Rotatable Bond Count: 9
- Complexity: 311
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6
- Topological Polar Surface Area: 27.7Ų
Experimental Properties
- PSA: 27.69
Benzene,1-(1-ethylpropoxy)-4-[[4-(1-methylethoxy)phenyl]methoxy]- Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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